Cas no 5989-33-3 (cis-Linalool Oxide)

• Product Name: cis-Linalool Oxide
• CAS No: 5989-33-3
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 374820
• PubChem ID: 6428573
• Update Time: 2025-04-19

cis-Linalool Oxide Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanol,5-ethenyltetrahydro-a,a,5-trimethyl-, (2R,5S)-rel-
• 2-[(2R,5S)-5-Methyl-5-vinyltetrahydro-2-furanyl]-2-propanol
• cis-Linalool Oxide
• 5-Ethenyltetrahydro-α,α,5-trimethyl-cis-2-furanmethanol
• cis-5-Ethenyltetrahydro-α,α,5-Trimethyl-2-furanmethanol
• cis-Furan linalool oxide
• cis-Furanic linalool oxid
• cis-Lin
• cis-Linalol furanoxide
• cis-Linalol oxide (furan isomer)
• cis-Linalyl oxide
• Furfuryl alcohol, tetrahydro-α,α,5-trimethyl-5-vinyl-, cis-
• Linalool oxide
• Linalool oxide B
• Linalool oxide, (Z)-
• Linalool oxide, cis
• Linalyl oxide
• cis-5-Ethenyltetrahydro-.alpha.,.alpha.-5-trimethyl-2-furanmethanol
• linalool oxide B (cis-THF)
• UNII-2U90CGE5DT
• 5-Ethenyltetrahydro-a,a,5-trimethyl-(2R,5S)-rel-2-Furanmethanol
• 2-Furanmethanol, 5-ethenyltetrahydro-.alpha.,.alpha.,5-trimethyl-, (2R,5S)-rel-
• 2U90CGE5DT
• (2R,5S)-linalyl oxide
• SCHEMBL111540
• (Z)-Linalool oxide B
• cis-5-Ethenyltetrahydro-alpha,alpha,5-trimethyl-2-furanmethanol
• cis-Linalool 3,6-oxide
• CHEBI:88903
• Q27160941
• cis-alpha,alpha,5-Trimethyl-5-vinyltetrahydrofuran-2-methanol
• EPOXYDIHYDROLINALOOL II
• cis-2-Methyl-2-vinyl-5-(1-hydroxy-1-methylethyl)tetrahydrofuran
• CIS-F-LINALOOL OXIDE
• CIS-FURANOID
• 2-Furanmethanol, 5-ethenyltetrahydro-alpha,alpha,5-trimethyl-, (2R,5S)-rel-
• Linalool oxide I
• FEMA NO. 3746, CIS-
• 2-Furanmethanol, 5-ethenyltetrahydro-alpha,alpha,5-trimethyl-, cis-
• 2-[(2R,5S)-5-ethenyl-5-methyloxolan-2-yl]propan-2-ol
• (+/-)-LINALOOL OXIDE, (Z)-
• EINECS 227-814-0
• cis-Furanoid linalool oxide
• Linalool oxide, cis-
• 5-Ethenyltetrahydro-a,a,5-trimethyl-cis-2-Furanmethanol
• CHEBI:132839
• Linalool oxide I (cis, furanoid)
• (Z)-Furanoid linalool oxide
• BRHDDEIRQPDPMG-PSASIEDQSA-N
• 5989-33-3
• (+/-)-cis-Linalyl oxide
• CHEMBL2252948
• 34995-77-2
• DB-307762

• Inchi： 1S/C10H18O2/c1-5-10(4)7-6-8(12-10)9(2,3)11/h5,8,11H,1,6-7H2,2-4H3/t8-,10-/m1/s1
• InChI Key： BRHDDEIRQPDPMG-PSASIEDQSA-N
• SMILES： O1[C@@](C=C)(C)CC[C@@H]1C(C)(C)O

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 1.4

Experimental Properties

• Color/Form: The appearance is liquid, with strong woody floral aroma and camphor smell. CIS body odor is better than trans body
• Density: 1.023
• Boiling Point: 222.6°C at 760 mmHg
• Flash Point: 75.4°C
• Refractive Index: 1.519
• PSA: 29.46
• LogP: 1.88100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans